L-Tyrosine disodium salt dihydrate

• Molecular Formula: C18H24N2Na2O8
• Molecular Weight: 442.4 g/mol
• InChI: InChI=1S/2C9H11NO3.2Na.2H2O/c2*10-8(9(12)13)5-6-1-3-7(11)4-2-6;;;;/h2*1-4,8,11H,5,10H2,(H,12,13);;;2*1H2/q;;2*+1;;/p-2/t2*8-;;;;/m00..../s1
• InChIKey: RCMJWNHTNMOEEV-NJXJZFGESA-L

L-Tyrosine Disodium Salt Dihydrate – Product Overview

L-Tyrosine disodium salt dihydrate (CAS 122666-87-9, molecular formula C₉H₉NNa₂O₃·2H₂O, MW 261.18 g/mol) is the disodium salt dihydrate form of the proteinogenic aromatic amino acid L-tyrosine . This derivative is manufactured to address the critically low aqueous solubility of native L-tyrosine (≤0.45 mg/mL at neutral pH) and is supplied under multiple purity and regulatory grades—including ≥98% BioReagent, ≥99% (HPLC) J.T.Baker®, EMPROVE® EVOLVE, and cGMP-compliant pharmaceutical grades—for upstream bioprocessing applications [1]. Unlike the free-base amino acid, the disodium salt dihydrate exhibits aqueous solubility of approximately 100 mg/mL and is specified for endotoxin (≤0.04 EU/mg), heavy metals (≤15 ppm as Pb), and absence of DNase, RNase, and protease activities, making it suitable for commercial biomanufacture of therapeutic recombinant proteins and monoclonal antibodies .

Feed Preparation

High aqueous solubility supports concentrated nutrient feeds without precipitation.

Quality Grades

Available in BioReagent, ≥99% HPLC, EMPROVE® EVOLVE, and cGMP grades.

Bioprocess Specification

Low endotoxin, heavy metals, and nuclease-free attributes support cGMP manufacturing.

• [1] Pfanstiehl, Inc. Tyrosine Disodium Dihydrate – High Purity, Low Endotoxin, Low Metals, GMP Grade. Product page. View Source

Substitution Limitations of L-Tyrosine Disodium Salt Dihydrate

L-Tyrosine (free base, CAS 60-18-4) exhibits aqueous solubility of merely ~0.45 mg/mL at neutral pH (3.2–7.5, 25 °C), rendering it impractical for concentrated nutrient feed preparation in fed-batch bioprocesses [1]. This low solubility drives the use of alkaline feeds that create pH spikes and increase the risk of amino acid co-precipitation when tyrosine concentrations exceed 1 g/L [2]. Chemically modified alternatives—including phospho-L-tyrosine disodium salt, N-acetyl-L-tyrosine, and glycyl-L-tyrosine—each address solubility through distinct chemical modifications, but differ substantially in solubility ceiling, enzymatic release kinetics in cell culture, cost profile, and regulatory documentation support . Generic substitution without accounting for these dimensions can result in media instability, precipitation, inconsistent nutrient delivery, altered glycosylation profiles on therapeutic proteins, and failed process validation under cGMP expectations [3].

Free base L-tyrosine

Extremely low aqueous solubility may cause precipitation at fed-batch feed concentrations, requiring alkaline pH adjustments that raise co-precipitation risk.

Phospho-L-tyrosine disodium salt

Much higher concentrated-feed solubility, but enzymatic release kinetics and regulatory documentation profile may differ from the disodium dihydrate.

N-acetyl-L-tyrosine

Distinct chemical modification; cellular uptake and release kinetics may not match, requiring process re-validation under cGMP expectations.

• [1] Hitchcock, D. I. (1924). The solubility of tyrosine in the acid and in alkali. Journal of General Physiology, 6(6), 747–757. doi:10.1085/jgp.6.6.747. Also cited in Sigma-Aldrich L-Tyrosine Product Information Sheet (T3754): solubility in water at 25 °C is 0.45 mg/mL in pH range 3.2–7.5. View Source
• [2] Seibel, R., Hecklau, C., Schnellbaecher, A., Wehsling, M., & Zimmer, A. (2019). Innovative Chemicals for Process Intensification in Cell Culture Media. Cell Culture Dish (guest blog, Merck KGaA). Reports L-tyrosine disodium salt concentrations above 1 g/L in feeds induce precipitation and co-precipitation of other amino acids. View Source
• [3] Zimmer, A., Mueller, R., Wehsling, M., Schnellbaecher, A., & von Hagen, J. (2014). Improvement and simplification of fed-batch bioprocesses with a highly soluble phosphotyrosine sodium salt. Journal of Biotechnology, 186, 110–118. doi:10.1016/j.jbiotec.2014.06.026. View Source

L-Tyrosine Disodium Salt Dihydrate – Quantitative Evidence

Aqueous Solubility vs. Free Base

L-Tyrosine disodium salt dihydrate exhibits an aqueous solubility of approximately 100 mg/mL (444 mM) at room temperature, as reported by multiple independent reagent suppliers . In contrast, the free base L-tyrosine (CAS 60-18-4) has a water solubility of 0.45 mg/mL at 25 °C within the pH range 3.2–7.5, as documented in the Sigma-Aldrich product information sheet and the primary literature [1]. This represents an approximately 222-fold improvement in aqueous solubility. The solubility enhancement is attributable to the phenolate ion formation at the alkaline pH (1% solution pH 10.5–11.5) imparted by the disodium salt .

Aqueous Solubility vs. Free Base

Reported

~222-fold higher solubility

Supports concentrated feed preparation without precipitation.

Cross-study comparison; measurement conditions may differ.

Evidence Dimension	Aqueous solubility at neutral pH / room temperature
Target Compound Data	~100 mg/mL (444 mM) in water
Comparator Or Baseline	L-Tyrosine free base (CAS 60-18-4): 0.45 mg/mL in water at 25 °C, pH 3.2–7.5
Quantified Difference	Approximately 222-fold higher solubility
Conditions	Water, room temperature; comparator data pH 3.2–7.5, 25 °C (different measurement conditions, cross-study comparison)

Why This Matters

This solubility differential directly determines whether a single, concentrated nutrient feed can be prepared without tyrosine precipitation—a critical operational requirement in fed-batch biopharmaceutical manufacturing.

• [1] Hitchcock, D. I. (1924). The solubility of tyrosine in the acid and in alkali. Journal of General Physiology, 6(6), 747–757. doi:10.1085/jgp.6.6.747. Also: Sigma-Aldrich Product Information Sheet T3754 (L-Tyrosine). Solubility in water at 25 °C: 0.45 mg/mL in pH range 3.2–7.5. View Source

PBS Solubility vs. Free Base

In phosphate-buffered saline (PBS) at pH 7.2—a standard vehicle for cell culture and in vitro assays—L-tyrosine disodium salt dihydrate achieves a solubility of 10 mg/mL (approximately 38 mM, considering the hydrate form MW of ~261 g/mol) [1]. The free base L-tyrosine, by contrast, is reported as 'Insoluble' in water at neutral pH by multiple commercial sources, with quantitative measurements showing ≤0.45 mg/mL in water at pH 3.2–7.5 [2]. The PBS solubility of the disodium salt dihydrate is therefore at least 22-fold higher than the free base under near-physiological pH conditions, enabling its direct incorporation into neutral pH media and feed formulations without requiring alkaline dissolution steps [3].

PBS Solubility vs. Free Base

Reported

≥22-fold higher at pH 7.2

Enables neutral-pH media incorporation without alkaline bolus feeds.

PBS solubility reported as 10 mg/mL; free base insoluble at neutral pH.

Evidence Dimension	Solubility in PBS at pH 7.2
Target Compound Data	10 mg/mL in PBS (pH 7.2)
Comparator Or Baseline	L-Tyrosine free base: ≤0.45 mg/mL in water at pH 3.2–7.5; reported as 'Insoluble' in water by multiple vendors
Quantified Difference	≥22-fold higher solubility at near-physiological pH
Conditions	PBS pH 7.2, ambient temperature (target); water/neutral pH (comparator)

Why This Matters

Demonstrated solubility in PBS at pH 7.2 confirms compatibility with neutral pH cell culture media and eliminates the need for alkaline bolus feeds that can cause local pH shocks and compromise cell viability in bioreactors.

• [1] Cayman Chemical. L-Tyrosine (sodium salt hydrate), Item No. 36333. Solubility: PBS (pH 7.2): 10 mg/mL. Also corroborated by Biomol GmbH (PBS pH 7.2: 10 mg/mL). View Source
• [2] Adooq Bioscience. L-Tyrosine (Cat. No. A10040). Solubility: Water – Insoluble; DMSO – 0.1 mg/mL. Also: Selleck Chemicals, L-Tyrosine: Water – Insoluble. View Source
• [3] Seibel, R. et al. (2019). Innovative Chemicals for Process Intensification in Cell Culture Media. Notes that L-tyrosine di-sodium salt concentrations above 1 g/L in feeds induce precipitation; highlights need for solubility-optimized forms for neutral pH feeds. View Source

Concentrated Feed Solubility vs. Phospho-Tyrosine

In a direct head-to-head evaluation within the same experimental system, the solubility of L-tyrosine disodium salt in concentrated nutrient feeds was reported to be <1 g/L, compared to 70 g/L for phospho-L-tyrosine disodium salt (PTyr2Na) in the same concentrated feed matrix [1]. The solubility of L-tyrosine free base in concentrated feeds was effectively zero (not soluble). This 70-fold solubility deficit relative to phospho-tyrosine reveals the practical solubility ceiling of L-tyrosine disodium salt in high-density feed formulations, where concentrations above 1 g/L induce precipitation and increase the risk of co-precipitation of other amino acids [2]. Nevertheless, for standard media preparation where feed tyrosine concentrations remain below 1 g/L, L-tyrosine disodium salt dihydrate remains a cost-effective and widely adopted choice [3].

Concentrated Feed vs. Phospho-Tyr

Head-to-head

L-Tyr disodium dihydrate: solubility below 1 g/L in feeds vs Phospho-L-tyrosine disodium: 70 g/L

Defines solubility boundary for standard vs. ultra-high-density fed-batch processes.

Direct comparison within same experimental system (Seibel et al. 2019).

Evidence Dimension	Solubility in concentrated complex nutrient feeds
Target Compound Data	<1 g/L in concentrated feeds
Comparator Or Baseline	Phospho-L-tyrosine disodium salt (PTyr2Na): 70 g/L in concentrated feeds; L-Tyrosine free base: not soluble
Quantified Difference	≥70-fold lower solubility than phospho-tyrosine; >2-fold improvement over free base tyrosine
Conditions	Concentrated complex nutrient feed matrix, neutral pH, as reported in Seibel et al. (2019) Cell Culture Dish / Merck KGaA

Why This Matters

This direct comparison defines the operational solubility boundary: L-tyrosine disodium salt dihydrate is fit-for-purpose in standard fed-batch feeds at concentrations below 1 g/L, but for ultra-high-density perfusion or intensified processes requiring tyrosine at ≥70 g/L in feed, phospho-L-tyrosine disodium salt must be selected instead.

• [1] Seibel, R., Hecklau, C., Schnellbaecher, A., Wehsling, M., & Zimmer, A. (2019). Innovative Chemicals for Process Intensification in Cell Culture Media. Cell Culture Dish / Merck KGaA. Reports: L-tyrosine disodium salt maximum solubility <1 g/L in concentrated feeds vs. phospho-L-tyrosine disodium salt at 70 g/L. View Source
• [2] Zimmer, A., Mueller, R., Wehsling, M., Schnellbaecher, A., & von Hagen, J. (2014). Improvement and simplification of fed-batch bioprocesses with a highly soluble phosphotyrosine sodium salt. Journal of Biotechnology, 186, 110–118. doi:10.1016/j.jbiotec.2014.06.026. View Source
• [3] Pfanstiehl, Inc. Tyrosine Disodium Dihydrate – GMP Grade. States the disodium dihydrate form enables preparation of high-concentration stock solutions and feeds for high-density fed-batch and perfusion processes, while noting the inherent solubility limitation relative to phosphorylated derivatives. View Source

Endotoxin Specification vs. Research-Grade Tyrosine

Bioprocess-grade L-tyrosine disodium salt dihydrate is supplied with quantifiable, lot-tested endotoxin specifications. The VWR Bioreagent grade specifies endotoxin at ≤0.04 EU/mg (tested as 1% solution in H₂O), with additional testing for bioburden (≤100 CFU/g) and absence of DNase, RNase, and protease activities . The Thermo Scientific grade independently certifies endotoxin at ≤0.04 EU/mg and heavy metals (as Pb) at ≤15 ppm . The J.T.Baker® grade specifies bacterial endotoxins at ≤50 EU/g (equivalent to ≤0.05 EU/mg) . The Sigma-Aldrich EMPROVE® EVOLVE grade confirms endotoxin, microbial, and heavy metals testing as part of its suitability for manufacturing use designation, supported by the EMPROVE® dossier documentation package . In contrast, standard research-grade L-tyrosine free base typically lacks any endotoxin specification or testing, making it unsuitable for cGMP-compliant biopharmaceutical manufacturing without additional qualification [1].

Endotoxin Specification

Class-level

≤0.04–0.05 EU/mg across bioprocess grades

Multi-vendor specification supports cGMP raw material qualification.

Research-grade tyrosine typically lacks endotoxin testing.

Evidence Dimension	Endotoxin specification (EU/mg or EU/g)
Target Compound Data	≤0.04 EU/mg (VWR Bioreagent, Thermo Scientific); ≤50 EU/g / ~0.05 EU/mg (J.T.Baker); tested (Sigma-Aldrich EMPROVE® EVOLVE)
Comparator Or Baseline	Standard research-grade L-tyrosine free base: no endotoxin specification or testing available (class-level comparison)
Quantified Difference	Quantifiable, lot-tested endotoxin specification vs. no specification (qualitative class difference)
Conditions	Endotoxin testing per pharmacopoeial methods (LAL); 1% aqueous solution; bioburden and nuclease testing also performed

Why This Matters

The availability of multi-vendor, independently certified endotoxin specifications at ≤0.04–0.05 EU/mg enables direct use in cGMP biomanufacturing of injectable biologics without additional raw material qualification, reducing regulatory risk and accelerating process validation timelines.

• [1] Pfanstiehl, Inc. Tyrosine Disodium Dihydrate – High Purity, Low Endotoxin, Low Metals, GMP. Manufactured under ICH-Q7 cGMP; designed to minimize trace metals, endotoxins, and residual solvents that can negatively impact cell growth, productivity, and glycosylation profiles. View Source

Heavy Metals, Bioburden, and Nuclease vs. Research-Grade Tyrosine

Multiple bioprocess-grade specifications for L-tyrosine disodium salt dihydrate include quantified limits on heavy metals and bioburden that are absent from standard research-grade L-tyrosine products. The Thermo Scientific and J.T.Baker grades both specify heavy metals (as Pb) at ≤15 ppm . The VWR Bioreagent grade additionally specifies bioburden at ≤100 CFU/g and confirms absence of DNase, RNase, and protease activities . The Sigma-Aldrich EMPROVE® EVOLVE grade includes microbial testing and confirms freedom from cytotoxic, DNase, NICKase, RNase, and protease activities . The Pfanstiehl cGMP grade emphasizes 'Lowest Metals' and 'Lowest Bioburden' as part of its pharmaceutical-grade attribute set, specifically targeting minimization of trace metals, endotoxins, residual solvents, and oxidative impurities that can negatively impact glycosylation profiles, charge variant distribution, and overall product consistency of therapeutic proteins [1].

Impurity & Nuclease Specs

Class-level

Heavy metals ≤15 ppm, bioburden ≤100 CFU/g, nuclease-free

Multi-attribute quality package reduces process variability risk.

Supplier COA-dependent; research-grade tyrosine lacks equivalent controls.

Evidence Dimension	Heavy metals, bioburden, and nuclease specifications
Target Compound Data	Heavy metals (as Pb): ≤15 ppm; Bioburden: ≤100 CFU/g; DNase/RNase/Protease: none detected (VWR Bioreagent, Thermo Scientific, J.T.Baker, Sigma-Aldrich EMPROVE® EVOLVE, Pfanstiehl cGMP)
Comparator Or Baseline	Standard research-grade L-tyrosine (free base): no heavy metals, bioburden, or nuclease specifications available (class-level comparison)
Quantified Difference	Multi-parameter, lot-tested quality specifications with quantified limits vs. no specifications (qualitative class difference)
Conditions	Heavy metals by compendial methods (as Pb); bioburden by membrane filtration; nuclease activity by fluorometric/substrate assays

Why This Matters

The combination of low endotoxin, low heavy metals, controlled bioburden, and confirmed absence of nucleases provides a multi-attribute quality package that reduces the risk of filter fouling, precipitation, process variability, and product quality drift—critical factors in commercial-scale cGMP manufacturing of monoclonal antibodies and recombinant proteins.

• [1] Pfanstiehl, Inc. Tyrosine Disodium Dihydrate – GMP. Attributes: Highest Purity, Lowest Endotoxin, Lowest Metals, Lowest Bioburden, Lowest Nitrosamines. Designed for challenging upstream protein production; minimizes trace impurities that impact cell growth, productivity, glycosylation, and charge variants. View Source

L-Tyrosine Disodium Salt Dihydrate – Application Scenarios

Fed-Batch CHO Cell Culture for mAb Production

In standard fed-batch processes for CHO-derived monoclonal antibody production where the target tyrosine concentration in the nutrient feed remains below 1 g/L, L-tyrosine disodium salt dihydrate provides sufficient solubility to prepare homogeneous, precipitate-free feeds without requiring alkaline pH adjustments [1]. The compound's endotoxin specification (≤0.04 EU/mg) and confirmed absence of DNase, RNase, and protease activities support direct use in cGMP-compliant manufacturing . This avoids the operational complexity and pH shock risks associated with separate alkaline tyrosine/cysteine feeds, while leveraging a well-characterized, multi-supplier raw material with established regulatory documentation packages (EMPROVE® dossier, cGMP certificates) .

Chemically Defined Media with ADCF Tyrosine

For chemically defined, serum-free, and animal-derived-component-free (ADCF) media formulations used in commercial biomanufacturing, L-tyrosine disodium salt dihydrate is available in grades that are explicitly manufactured from synthetic sources without animal-derived raw materials [1]. The multi-vendor availability of ≥98% to ≥99% purity grades with lot-specific certificates of analysis (including identity by IR, specific rotation, water content by Karl Fischer, and heavy metals ≤15 ppm) provides the batch-to-batch consistency required for validated manufacturing processes . The EMPROVE® EVOLVE and Pfanstiehl cGMP grades additionally offer comprehensive regulatory support documentation that facilitates supplier qualification and regulatory filing .

In Vitro Assays with Neutral pH Tyrosine

For in vitro biochemical assays—including tyrosinase activity measurements, tyrosine hydroxylase kinetic studies, and cell-based melanogenesis assays—where L-tyrosine must be delivered at concentrations exceeding the free base solubility limit at physiological pH, L-tyrosine disodium salt dihydrate enables substrate preparation at up to 10 mg/mL in PBS (pH 7.2) without requiring DMSO or acidic dissolution [1]. This avoids solvent artifacts that can confound enzymatic activity readouts or induce cytotoxicity in cell-based systems. The compound's solubility of approximately 100 mg/mL in water further enables preparation of concentrated stock solutions for high-throughput screening formats .

Supplier Qualification and Raw Material Risk Mitigation

For biopharmaceutical programs transitioning from early clinical to late-stage or commercial manufacturing, the availability of L-tyrosine disodium salt dihydrate from multiple cGMP-compliant suppliers (Pfanstiehl under ICH-Q7, Sigma-Aldrich EMPROVE® EVOLVE, Thermo Scientific, J.T.Baker) provides supply chain redundancy and reduces single-source risk [1]. The quantified specifications across suppliers—endotoxin ≤0.04–0.05 EU/mg, heavy metals ≤15 ppm, bioburden ≤100 CFU/g—provide a common quality benchmark that facilitates second-source qualification without requiring extensive process re-validation. The absence of compendial monograph for this specific derivative means that reliance on supplier specifications and audit-based qualification is essential, making documented multi-supplier quality data a critical procurement consideration .

Application

Selection Property

Validation Focus

Fed-batch CHO mAb production

Solubility within standard feed concentration range

Precipitate-free neutral pH feed preparation

Chemically defined ADCF media

Synthetic origin, multi-grade purity

Batch-to-batch consistency, regulatory documentation

In vitro biochemical assays

High PBS solubility at physiological pH

Solvent-artifact-free substrate preparation

Multi-supplier qualification

Consistent endotoxin/heavy metal specs across suppliers

Supply chain redundancy, second-source qualification

• [1] Seibel, R., Hecklau, C., Schnellbaecher, A., Wehsling, M., & Zimmer, A. (2019). Innovative Chemicals for Process Intensification in Cell Culture Media. Cell Culture Dish / Merck KGaA. Notes L-tyrosine disodium salt concentrations >1 g/L induce precipitation; defines practical solubility boundary for standard fed-batch. View Source